4-Amino-2-methoxybenzoic acid

Description

4-Amino-2-methoxybenzoic acid is a chemical compound with the molecular formula C8H9NO3 and a molecular weight of 167.16 . It is also known by several synonyms, including 4-amino-o-anisic acid and m-Anisidine-4-carboxylic acid . The compound has a CAS No. of 2486-80-8 and an MDL Number of MFCD00114479 . 4-Amino-2-methoxybenzoic acid is available as a white to light yellow to light orange powder or crystal . It should be stored under inert gas in a cool, dark place, ideally below 15°C, as it is sensitive to air .

This compound has several applications in chemical research and synthesis . It can be synthesized from raw materials such as benzoic acid, 4-(acetylamino)-2-hydroxy-, ethyl ester, and 4-Acetamido-2-methoxybenzoic acid . It is also used in the preparation of various products .

Similar compounds include 4-Amino-2-isopropoxybenzoic acid and Methyl 4-amino-2-methoxybenzoate, which share structural similarities . Another related compound is 4-Amino-5-(ethylthio)-2-methoxybenzoic acid, possessing a similar structure with an ethylthio group .

• CAS No.: 2486-80-8
• Product Name: 4-Amino-2-methoxybenzoic acid
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 4-amino-2-methoxybenzoic acid
• Standard InChI: InChI=1S/C8H9NO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,9H2,1H3,(H,10,11)
• Standard InChIKey: OLJXRTRRJSMURJ-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)N)C(=O)O
• Canonical SMILES: COC1=C(C=CC(=C1)N)C(=O)O
• Synonyms: 4-Amino-2-methoxy-benzoic Acid; 4-Amino-2-methoxybenzoic Acid; NSC 208766_x000B_
• PubChem Compound: 75599
• Last Modified: Sep 15 2023